Cas no 821799-20-6 (2-Pentenoic acid, 5-phenyl-3-(trifluoromethyl)-, ethyl ester, (2E)-)

• Product name: 2-Pentenoic acid, 5-phenyl-3-(trifluoromethyl)-, ethyl ester, (2E)-
• CAS No: 821799-20-6
• MF: C₁₄H₁₅O₂F₃
• MW: 272.2629
• CID: 696324
• PubChem ID: 71419731

2-Pentenoic acid, 5-phenyl-3-(trifluoromethyl)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 5-phenyl-3-(trifluoromethyl)-, ethyl ester, (2E)-
• ethyl 5-phenyl-3-(trifluoromethyl)pent-2-enoate
• DTXSID00838961
• 821799-20-6

• Inchi： InChI=1S/C14H15F3O2/c1-2-19-13(18)10-12(14(15,16)17)9-8-11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3
• InChI Key： BMRLLQBLHJXFFF-UHFFFAOYSA-N
• SMILES： CCOC(=O)C=C(CCC1=CC=CC=C1)C(F)(F)F

Computed Properties

• Exact Mass: 272.10241420g/mol
• Monoisotopic Mass: 272.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.3